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Compound of Interest

Compound Name: Hexanophenone

Cat. No.: B1345741

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential safety and handling information for the use of
Hexanophenone in a laboratory setting. Adherence to these protocols is crucial for ensuring
the safety of all personnel and the integrity of research.

Hazard Identification and Classification

Hexanophenone is classified as a hazardous substance. The following table summarizes its
GHS classification.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
tract irritation)

Signal Word: Warning

Hazard Pictogram:
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Caption: GHS Exclamation Mark Pictogram.

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of Hexanophenone is

fundamental to its safe handling.

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b1345741?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345741?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C12H160 [1112]
Molecular Weight 176.26 g/mol [1][3]

Colorless to pale yellow liquid
Appearance ] ] ) [2][3]
or low melting point solid

Odor Aromatic, mild [4]

Melting Point 25-26 °C (77-78.8 °F) [3][5]
Boiling Point 265 °C (509 °F) [315]
Flash Point >110 °C (>230 °F) [6][7]
Density 0.958 g/mL at 25 °C [6][8]

Insoluble in water; Soluble in
Solubility organic solvents such as [21[4]

ethanol and acetone.

Safe Handling and Personal Protective Equipment
(PPE)

Strict adherence to the following handling procedures and PPE requirements is mandatory to
minimize exposure and ensure a safe laboratory environment.

Engineering Controls

» Ventilation: All work with Hexanophenone should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[4]

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling Hexanophenone:

o Eye Protection: Chemical safety goggles or a face shield are required to prevent eye contact.

[4]
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« Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Gloves
should be inspected for integrity before each use and disposed of properly after handling the

chemical.[4]

« Skin and Body Protection: A laboratory coat or other protective clothing that covers the arms
should be worn to prevent skin contact.[4]

* Respiratory Protection: In situations where adequate ventilation cannot be guaranteed or
when handling large quantities, a NIOSH-approved respirator with an organic vapor cartridge

may be necessary.[4][9]

The following diagram illustrates the hierarchy of controls for handling Hexanophenone safely.

Hierarchy of Controls for Hexanophenone

Elimination

(Not Feasible for Research)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
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Caption: Hierarchy of Hazard Controls.

Experimental Protocols

The following are detailed protocols for common laboratory procedures involving
Hexanophenone. These should be adapted to specific experimental needs while maintaining
the core safety principles.

Weighing and Preparing a Solution

Objective: To safely weigh a specific amount of Hexanophenone and prepare a solution of a
desired concentration.

Materials:

Hexanophenone

e Analytical balance

e Spatula

e Weighing paper or boat

e Volumetric flask

e Appropriate solvent

» All required PPE (safety goggles, lab coat, chemical-resistant gloves)

Procedure:

o Preparation: Ensure the analytical balance is clean and located inside a chemical fume hood
or in a well-ventilated area. Don all required PPE.

o Taring the Balance: Place the weighing paper or boat on the balance pan and tare the
balance to zero.
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» Dispensing Hexanophenone: Carefully open the Hexanophenone container. Using a clean
spatula, transfer the desired amount of the chemical onto the weighing paper/boat. Avoid
generating dust or splashing the liquid.

» Recording the Mass: Once the desired mass is obtained, record the value.

o Transfer to Volumetric Flask: Carefully transfer the weighed Hexanophenone into the
volumetric flask.

 Dissolving the Compound: Add a small amount of the chosen solvent to the volumetric flask
and swirl gently to dissolve the Hexanophenone.

» Bringing to Volume: Once the solid is fully dissolved, add more solvent until the bottom of the
meniscus reaches the calibration mark on the neck of the volumetric flask.

» Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

o Labeling: Clearly label the volumetric flask with the name of the solution, its concentration,
the date of preparation, and your initials.

o Cleanup: Clean the spatula and any spills immediately according to the spill cleanup
procedure (see Section 6). Dispose of the weighing paper and any contaminated materials in
the appropriate hazardous waste container.

The following workflow diagram outlines the safe handling procedure for Hexanophenone in
the laboratory.
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Start: Prepare to Handle Hexanophenone

1. Assess Hazards
(Review SDS)

:

2. Select and Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

3. Prepare Work Area
(Ensure Fume Hood is operational)

:

4. Perform Experimental Procedure
(e.g., Weighing, Solution Prep)

:

5. Clean Work Area and Equipment

:

6. Dispose of Waste Properly
(Hazardous Waste Containers)

:

7. Remove and Dispose of PPE

'

8. Wash Hands Thoroughly

End: Procedure Complete

Click to download full resolution via product page

Caption: Safe Handling Workflow for Hexanophenone.
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Storage and Disposal

Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage

o Store Hexanophenone in a tightly closed container in a cool, dry, and well-ventilated area.

[3][4]

o Keep away from sources of ignition and incompatible materials such as strong oxidizing
agents, strong acids, and strong bases.[4]

o Store in a designated and clearly labeled area.

Disposal

» All waste containing Hexanophenone must be disposed of as hazardous waste in
accordance with local, state, and federal regulations.[3]

o Collect waste in a clearly labeled, sealed container.

e Do not dispose of Hexanophenone down the drain.[3]

Emergency Procedures

In the event of an emergency, follow these procedures and report the incident to your
supervisor immediately.

First Aid Measures

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[3][5]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation persists.[3][5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.[3][5]

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1345741?utm_src=pdf-body
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://case.edu/ehs/safety-subject/chemical-safety/chemical-compatibility-and-storage
https://case.edu/ehs/safety-subject/chemical-safety/chemical-compatibility-and-storage
https://www.benchchem.com/product/b1345741?utm_src=pdf-body
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.benchchem.com/product/b1345741?utm_src=pdf-body
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.mattek.com/application/eye-irritation-test-oecd-492/
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.mattek.com/application/eye-irritation-test-oecd-492/
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.mattek.com/application/eye-irritation-test-oecd-492/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3][5]

Spill Response

The following diagram outlines the general procedure for responding to a Hexanophenone

spill.
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Hexanophenone Spill Occurs

1. Evacuate Immediate Area
(If necessary)

'

2. Alert Supervisor and Others

'

3. Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

'

4. Contain the Spill
(Use absorbent material)

'

5. Clean Up the Spill
(Collect absorbent material)

'

6. Dispose of Waste
(In labeled hazardous waste container)

'

7. Decontaminate the Area

8. Document the Incident

Click to download full resolution via product page

Caption: Hexanophenone Spill Response Workflow.
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This guide is intended to provide a comprehensive overview of the safe handling of
Hexanophenone in a laboratory setting. It is not a substitute for proper training and adherence
to all institutional and regulatory safety protocols. Always consult the Safety Data Sheet (SDS)
for the most current and detailed information before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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